Cas no 24716-09-4 (Benzeneacetic acid, a-butyl-)

• Product Name: Benzeneacetic acid, a-butyl-
• CAS No: 24716-09-4
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 256028
• PubChem ID: 32601
• Update Time: 2025-04-19

Benzeneacetic acid, a-butyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-butyl-
• 2-phenylhexanoic acid
• alpha-Butylphenylacetic acid
• DTXSID90947652
• 24716-09-4
• SCHEMBL455432
• HEXANOIC ACID, 2-PHENYL-
• BRN 3200050
• AKOS005136970
• (+-)-2-Phenylhexanoic acid
• alpha-Butylbenzeneacetic acid
• phenylhexanoic acid
• Benzeneacetic acid, alpha-butyl-
• alpha-Phenylcaproic acid

• Inchi： 1S/C12H16O2/c1-2-3-9-11(12(13)14)10-7-5-4-6-8-10/h4-8,11H,2-3,9H2,1H3,(H,13,14)
• InChI Key： PGIOANNVJQQCDT-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)CCCC)=O

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids